Cas no 280-97-7 (9-azabicyclo3.3.1nonane)

• Product Name: 9-azabicyclo3.3.1nonane
• CAS No: 280-97-7
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD13196388
• CID: 281158
• PubChem ID: 286595
• Update Time: 2025-07-21

9-azabicyclo3.3.1nonane Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonane
• 9-Azabicyclo[3.3.1]nonane hydrochloride
• Granatanine
• N-Demethylgranatane
• Norgranatane
• 9-Aza-bicyclo[3.3.1]nonane
• 280-97-7
• AKOS006238342
• A5368
• 9-azabicyclo[3,3,1]nonane
• BS-13158
• DTXSID60301641
• AKOS016008721
• CS-0049926
• MFCD13196388
• SCHEMBL14545648
• EN300-85072
• SCHEMBL12310751
• SCHEMBL550429
• 9-azabicyclo3.3.1nonane

• MDL： MFCD13196388
• Inchi： 1S/C8H15N/c1-3-7-5-2-6-8(4-1)9-7/h7-9H,1-6H2
• InChI Key： ATPGYYPVVKZFGR-UHFFFAOYSA-N
• SMILES： N1C2CCCC1CCC2

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• PSA: 12.03
• Vapor Pressure: No date available

9-azabicyclo3.3.1nonane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 9-azabicyclo3.3.1nonane

Comprehensive Overview of 9-Azabicyclo[3.3.1]nonane (CAS No. 280-97-7): Properties, Applications, and Research Insights

9-Azabicyclo[3.3.1]nonane (CAS No. 280-97-7) is a bicyclic organic compound featuring a nitrogen atom at the bridgehead position. This unique structure has garnered significant attention in pharmaceutical and chemical research due to its versatility as a building block for heterocyclic compounds. The compound's rigid framework and molecular geometry make it valuable for designing bioactive molecules, particularly in drug discovery targeting neurological and metabolic disorders.

Recent studies highlight the role of 9-azabicyclo[3.3.1]nonane derivatives in modulating enzyme inhibition, with potential applications in treating conditions like diabetes and inflammation. Researchers are also exploring its utility in catalysis and material science, where its nitrogen-containing scaffold facilitates interactions with metals and polymers. A surge in Google Scholar queries for "9-azabicyclo[3.3.1]nonane synthesis" reflects growing interest in sustainable synthetic routes, aligning with the global push for green chemistry.

The compound's physicochemical properties—including a melting point of 120–122°C and moderate solubility in polar solvents—are critical for formulation scientists. Analytical techniques like NMR spectroscopy and HPLC purification are routinely employed for characterization, as evidenced by frequent searches for "CAS 280-97-7 analysis methods." Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be observed.

In the context of AI-assisted drug design, 9-azabicyclo[3.3.1]nonane has emerged as a test case for molecular docking simulations. Computational chemists frequently investigate its conformational flexibility to predict binding affinities—a topic generating substantial discussion in platforms like ResearchGate. Patent filings reveal novel applications in electronic materials, where its electron-donating capacity enhances organic semiconductor performance.

Supply chain data indicates rising demand for high-purity 9-azabicyclo[3.3.1]nonane, driven by academic and industrial R&D. Suppliers increasingly emphasize batch-to-batch consistency and ISO certification in product listings, responding to purchaser concerns about reproducibility. The compound's stability under ambient storage (typically 2–8°C) makes it logistically viable for international distribution.

Future research directions may explore biocatalytic derivatization of this scaffold, as biotechnology companies seek enzymatic alternatives to traditional synthesis. Its compatibility with continuous flow chemistry systems also presents opportunities for scalable production—an area gaining traction in chemical engineering forums. As the scientific community prioritizes structural diversity in medicinal chemistry, CAS 280-97-7 remains a compound of enduring relevance.